Cas no 1804382-55-5 (Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1804382-55-5
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 4957476
• Update Time: 2025-06-11

Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H14ClNO3/c1-3-17-12(16)9-4-8(5-10(14)6-9)11(13)7(2)15/h4-6,11H,3,14H2,1-2H3
• InChI Key： SYGIBLWTBRJNBP-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate

Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804382-55-5): A Comprehensive Overview

Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804382-55-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate consists of a benzoate core substituted with an amino group at the 3-position and a chloro-substituted propyl group at the 5-position. This particular arrangement of functional groups contributes to its distinctive chemical reactivity and potential biological activity. The presence of both amino and chloro groups enhances its versatility, allowing for various chemical modifications and interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzoate scaffold, known for its stability and bioavailability, serves as an excellent platform for designing novel therapeutic agents. Additionally, the incorporation of amino and chloro substituents can modulate the compound's pharmacokinetic properties, making it more suitable for targeted drug delivery systems.

Current research in this area has highlighted the importance of understanding the interactions between such compounds and biological receptors. Studies have demonstrated that modifications at specific positions on the benzoate ring can significantly alter the binding affinity and selectivity of the molecule. For instance, the substitution pattern observed in Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate suggests potential interactions with enzymes and receptors involved in metabolic pathways.

The synthesis of Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential role in developing new therapeutic strategies. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The amino group at the 3-position provides a site for hydrogen bonding interactions, which can enhance binding to target proteins. Meanwhile, the chloro-substituted propyl group may contribute to hydrophobic interactions, further stabilizing the compound-receptor complex.

The benzoate moiety itself is well-documented for its role in various pharmacological contexts. Its stability under physiological conditions makes it an ideal candidate for oral administration, while its ability to cross cell membranes ensures effective distribution within the body. These properties are particularly relevant in designing drugs that require prolonged circulation times or targeted delivery to specific tissues.

In conclusion, Ethyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic solutions.